Cas no 2034405-42-8 (1-benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine)

• Product Name: 1-benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
• CAS No: 2034405-42-8
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5551193
• Update Time: 2025-06-08

1-benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• phenyl-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]methanone
• 1-benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

• Inchi： 1S/C19H22N4O2/c24-18(15-6-2-1-3-7-15)21-10-12-22(13-11-21)19(25)17-14-16-8-4-5-9-23(16)20-17/h1-3,6-7,14H,4-5,8-13H2
• InChI Key： IJHNOAFPIRDNRX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(N1CCN(C(C2C=C3N(N=2)CCCC3)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

Introduction to 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine (CAS No. 2034405-42-8)

1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine, with the CAS number 2034405-42-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and features a unique combination of benzoyl and pyrazolo[1,5-a]pyridine moieties, which contribute to its diverse biological activities and therapeutic potential.

The chemical structure of 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine is characterized by a piperazine ring linked to a benzoyl group and a pyrazolo[1,5-a]pyridine moiety. The piperazine ring is a common structural element in many pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The benzoyl group adds aromaticity and hydrophobicity, while the pyrazolo[1,5-a]pyridine moiety introduces additional functionalities that can enhance the compound's pharmacological properties.

Recent studies have explored the biological activities of 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer properties. Research has demonstrated that 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine can induce apoptosis in various cancer cell lines. Specifically, it has been shown to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings highlight its potential as a lead compound for the development of novel anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer activities, 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These results suggest that it may have therapeutic applications in the treatment of neurological disorders.

The pharmacokinetic properties of 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine have also been studied to assess its suitability for drug development. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for its use as a therapeutic agent.

To further evaluate the safety and efficacy of 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. However, more extensive toxicology studies are needed to fully assess its safety profile before it can be advanced to clinical trials.

In conclusion, 1-Benzoyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine (CAS No. 2034405-42-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.